Cas no 838824-14-9 ((butan-2-yl)(4-nitrophenyl)methylamine)

• Product Name: (butan-2-yl)(4-nitrophenyl)methylamine
• CAS No: 838824-14-9
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• CID: 4208013
• PubChem ID: 4719126
• Update Time: 2025-06-15

(butan-2-yl)(4-nitrophenyl)methylamine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, N-(1-methylpropyl)-4-nitro-
• (butan-2-yl)(4-nitrophenyl)methylamine
• 838824-14-9
• (Butan-2-yl)[(4-nitrophenyl)methyl]amine
• SCHEMBL6238634
• EN300-168849
• AKOS017274617
• AKOS000253530

• Inchi： 1S/C11H16N2O2/c1-3-9(2)12-8-10-4-6-11(7-5-10)13(14)15/h4-7,9,12H,3,8H2,1-2H3
• InChI Key： TZTASTZZQIKQRG-UHFFFAOYSA-N
• SMILES： C1(CNC(C)CC)=CC=C([N+]([O-])=O)C=C1

Computed Properties

• Exact Mass: 208.121177757Da
• Monoisotopic Mass: 208.121177757Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 57.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on (butan-2-yl)(4-nitrophenyl)methylamine

Comprehensive Analysis of (butan-2-yl)(4-nitrophenyl)methylamine (CAS No. 838824-14-9): Properties, Applications, and Research Insights

The compound (butan-2-yl)(4-nitrophenyl)methylamine (CAS No. 838824-14-9) is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in various scientific fields. This secondary amine derivative, characterized by the presence of a 4-nitrophenyl group and a butan-2-yl substituent, offers a fascinating case study for researchers exploring nitroaromatic compounds and their interactions.

From a molecular perspective, (butan-2-yl)(4-nitrophenyl)methylamine presents an interesting combination of hydrophobic (butan-2-yl) and electron-withdrawing (4-nitrophenyl) properties. This duality makes it particularly valuable in structure-activity relationship studies, where researchers investigate how subtle changes in molecular architecture affect biological or chemical behavior. The nitro group at the para position of the aromatic ring contributes significantly to the compound's electronic characteristics, influencing its reactivity in various organic synthesis applications.

Recent advancements in computational chemistry have enabled more precise predictions about the behavior of compounds like 838824-14-9. Molecular docking simulations and quantum chemical calculations can provide insights into its potential interactions with biological targets or other chemical species. These computational approaches are particularly relevant given the growing interest in AI-assisted drug discovery and machine learning in chemistry, topics that currently dominate scientific discussions and search trends.

The synthesis of (butan-2-yl)(4-nitrophenyl)methylamine typically involves reductive amination strategies, where appropriate carbonyl precursors are converted to the desired amine product. Modern green chemistry principles are increasingly being applied to such synthetic routes, addressing current concerns about sustainable chemical production. Researchers are particularly interested in developing catalytic methods that minimize waste and energy consumption while maintaining high yields of target compounds like 838824-14-9.

Analytical characterization of this compound employs standard techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and infrared spectroscopy. The distinct spectral features of the 4-nitrophenyl moiety, including its characteristic UV-Vis absorption, make it particularly amenable to spectroscopic analysis. These analytical methods are crucial for quality control in research settings and for verifying the identity of synthesized batches.

In materials science applications, the nitroaromatic component of (butan-2-yl)(4-nitrophenyl)methylamine has shown promise in the development of novel organic electronic materials. The electron-deficient nature of the nitro group can influence charge transport properties, making derivatives of this compound potentially useful in organic semiconductors or molecular electronics. These applications align with current research trends focused on sustainable electronics and biodegradable materials.

The stability and storage considerations for 838824-14-9 are typical of nitroaromatic compounds. Proper handling includes protection from prolonged light exposure and storage under inert atmosphere when necessary. These precautions ensure the integrity of the compound for research purposes while addressing common questions about chemical storage best practices that frequently appear in scientific queries.

Future research directions for (butan-2-yl)(4-nitrophenyl)methylamine may explore its potential as a building block for more complex molecular architectures. The growing field of click chemistry and bioconjugation techniques could utilize this compound's functional groups for creating novel molecular hybrids. Such applications would contribute to the expanding toolkit of chemical biology and medicinal chemistry, areas that continue to generate significant interest in both academic and industrial research settings.

From a regulatory perspective, researchers working with 838824-14-9 should consult current chemical safety guidelines and research compliance standards. While not classified as hazardous under normal research conditions, proper laboratory safety protocols should always be followed when handling any chemical substance. This emphasis on safety reflects broader concerns in the scientific community about responsible research practices and chemical risk management.

The commercial availability of (butan-2-yl)(4-nitrophenyl)methylamine through specialty chemical suppliers makes it accessible for research purposes. However, researchers often inquire about custom synthesis options and scale-up possibilities for such compounds, particularly when investigating potential applications that might require larger quantities. These practical considerations are increasingly important in the context of translational research and academic-industrial collaborations.

In conclusion, (butan-2-yl)(4-nitrophenyl)methylamine (CAS No. 838824-14-9) represents a versatile compound with diverse research applications. Its unique structural features continue to inspire investigations across multiple disciplines, from organic synthesis to materials science. As scientific methodologies advance and new research questions emerge, compounds like this will undoubtedly play important roles in addressing current challenges in chemical research and molecular design.